Cas no 174397-83-2 (N,N'-Bis(2-bromoethyl)-1,3-propanediamine)
174397-83-2 structure
Product Name:N,N'-Bis(2-bromoethyl)-1,3-propanediamine
CAS No:174397-83-2
MF:C7H16Br2N2
MW:288.02334022522
CID:5066644
Update Time:2023-08-25
N,N'-Bis(2-bromoethyl)-1,3-propanediamine Chemical and Physical Properties
Names and Identifiers
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- N,N'-bis(2-bromoethyl)-1,3-propanediamine
- N,N'-bis(2-bromoethyl)propane-1,3-diamine
- N1,N3-Bis(2-bromoethyl)propane-1,3-diamine
- N,N'-Bis(2-bromoethyl)-1,3-propanediamine
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- Inchi: 1S/C7H16Br2N2/c8-2-6-10-4-1-5-11-7-3-9/h10-11H,1-7H2
- InChI Key: CMFJTHPHVDODHX-UHFFFAOYSA-N
- SMILES: BrCCNCCCNCCBr
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 8
- Complexity: 63.5
- XLogP3: 1.2
- Topological Polar Surface Area: 24.1
N,N'-Bis(2-bromoethyl)-1,3-propanediamine Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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